N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide

• CAS No.: 945379-37-3
• Molecular Formula: C9H7FN2O2
• Molecular Weight: 194.16 g/mol
• IUPAC Name: N-(5-fluoro-2-oxo-1,3-dihydroindol-7-yl)formamide
• InChI: InChI=1S/C9H7FN2O2/c10-6-1-5-2-8(14)12-9(5)7(3-6)11-4-13/h1,3-4H,2H2,(H,11,13)(H,12,14)
• InChI Key: PMFAUVONGWSLLW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)F)NC=O)NC1=O

Description

N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide is a useful research compound. Its molecular formula is C9H7FN2O2 and its molecular weight is 194.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of acetic anhydride (1.6 ml) and formic acid (1.2 ml) was stirred for 1 hour at room temperature, and added with 6-amino-5-fluoro-1,3-dihydro-indol-2-one (4.0 g, 24 mmol) obtained from Example 7 in 60 ml of tetrahydrofuran and piperidine (0.04 ml). Upon the completion of the addition, the mixture was stirred for 3 hours at room temperature until a precipitate was formed. The solid was filtered and recrystallized from methanol to give N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide (4.6 g, 99%) as a white solid.

Synthesis routes and methods II

Procedure details

A solution of acetic anhydride (0.8 ml) and formic acid (0.6 ml) was stirred for 1 hour at room temperature, and added with 7-amino-5-fluoro-1,3-dihydro-indol-2-one (2.0 g, 12 mmol) obtained from Example 4 in 30 ml of tetrahydrofuran and piperidine (0.02 ml). The resulting mixture was stirred for 3 hours at room temperature until a precipitate was formed. The solid was filtered and recrystallized from methanol to give N-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-7-yl)-formamide (700 mg, 30.4%) as a white solid.